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Compound of Interest

Compound Name: 2-Fluorothiophene-3-carbaldehyde

CAS No.: 614729-71-4

Cat. No.: B3274796

Get Quote

In the landscape of medicinal chemistry, the thiophene ring is a well-established "privileged

pharmacophore," a molecular framework that demonstrates the ability to bind to a variety of

biological targets.[1] Its presence in numerous FDA-approved drugs underscores its

importance as a versatile bioisostere, often substituting for phenyl rings to improve

physicochemical properties and metabolic stability.[1][2] The strategic introduction of fluorine, a

cornerstone of modern drug design, further enhances the utility of this scaffold. Fluorination can

profoundly influence a molecule's lipophilicity, metabolic profile, and binding affinity by altering

its electronic nature and blocking sites of oxidative metabolism.[3]

This guide focuses on 2-Fluorothiophene-3-carbaldehyde (CAS 614729-71-4), a key building

block that synergizes the benefits of the thiophene core with the strategic advantages of

fluorination. The presence of a reactive aldehyde at the 3-position provides a versatile synthetic

handle for elaboration into more complex molecular architectures. For researchers, scientists,

and drug development professionals, understanding the properties, synthesis, and reactivity of

this compound is critical for leveraging its full potential in the design of next-generation

therapeutics. This document provides a comprehensive technical overview, grounded in

established chemical principles and field-proven insights.
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Section 1: Physicochemical and Spectroscopic
Profile
A thorough understanding of a compound's physical and analytical characteristics is the

foundation of its effective use. The data for 2-Fluorothiophene-3-carbaldehyde are

summarized below.

Physicochemical Properties
The key physical and chemical properties are presented in Table 1. The compound is a

combustible liquid under standard conditions and requires careful handling in accordance with

its safety profile.

Property Value Source(s)

CAS Number 614729-71-4 -

Molecular Formula C₅H₃FOS -

Molecular Weight 130.14 g/mol [4]

Boiling Point ~198 °C / 388.4 °F [5] (similar compound)

Flash Point ~77 °C / 170.6 °F [5] (similar compound)

Appearance Colorless to amber liquid [6] (similar compound)

Solubility
Soluble in common organic

solvents (e.g., ether, alcohol)
[1] (general for thiophenes)

Note: Some data are extrapolated from similar compounds due to limited public information on

this specific CAS number.

Spectroscopic Signature
Spectroscopic analysis is essential for confirming the identity and purity of 2-Fluorothiophene-
3-carbaldehyde. While a complete public spectral database for this specific isomer is limited,

its signature can be reliably predicted based on well-understood principles and data from

closely related analogs, such as 3-fluorothiophene-2-carbaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for structural elucidation. The predicted spectra are detailed in

Table 2. The key diagnostic features arise from the various proton-fluorine (¹H-¹⁹F) and carbon-

fluorine (¹³C-¹⁹F) coupling constants, which are invaluable for confirming the regiochemistry.[7]

[8][9]
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Nucleus
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity &
Coupling
Constants (J, Hz)

Rationale and Key
Insights

¹H NMR ~10.0 s

Aldehyde Proton

(CHO): Unmistakable

singlet in the

downfield region,

characteristic of

aldehydes.

~7.6 d, J(H5-H4) ≈ 5.0 Hz

H-5: Doublet due to

coupling with H-4.

Expected to be the

most downfield of the

ring protons due to

proximity to the sulfur

atom.

~7.1
dd, J(H4-H5) ≈ 5.0 Hz,

J(H4-F2) ≈ 2-4 Hz

H-4: Doublet of

doublets, showing

coupling to both H-5

and the fluorine at C-

2. This four-bond J(H-

F) coupling is

diagnostic for the

substituent pattern.

¹³C NMR ~185
d, J(C-CHO,F) ≈ 3-5

Hz

Carbonyl Carbon

(CHO): Downfield

signal, split into a

doublet by the fluorine

atom over four bonds.

~160 d, ¹J(C2-F) ≈ 250-270

Hz

C-2 (Carbon bearing

F): Characterized by a

very large one-bond

coupling constant to

fluorine, a definitive
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indicator of direct C-F

attachment.

~125 d, ²J(C3-F) ≈ 20-30 Hz

C-3 (Carbon bearing

CHO): Shows a

significant two-bond

coupling to the

fluorine atom.

~120 d, ³J(C4-F) ≈ 5-10 Hz

C-4: Exhibits a smaller

three-bond coupling to

fluorine.

~130 d, ³J(C5-F) ≈ 3-5 Hz

C-5: Exhibits a smaller

three-bond coupling to

fluorine.

¹⁹F NMR ~ -115 to -125 d, J(F2-H4) ≈ 2-4 Hz

Fluorine: A single

resonance, appearing

as a doublet due to

the four-bond coupling

with H-4. This

confirms the relative

positions of F and H-

4.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups.
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Wavenumber
(cm⁻¹)

Intensity Assignment
Causality and
Significance

~3100 Medium Aromatic C-H Stretch

Confirms the

presence of the

thiophene ring.

~2850 & ~2750 Medium, often sharp Aldehyde C-H Stretch

A highly diagnostic

pair of peaks (Fermi

resonance) for the

aldehyde C-H bond.

[10]

~1670-1685 Strong
C=O Stretch

(Aldehyde)

The most intense

peak in the spectrum,

confirming the

carbonyl group. Its

position indicates

conjugation with the

aromatic ring.[11]

~1500-1400 Medium-Strong Aromatic C=C Stretch

Characteristic

vibrations of the

thiophene ring

system.

~1250 Strong C-F Stretch

Indicates the

presence of the

carbon-fluorine bond.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) would provide confirmation of the molecular

weight and offer structural clues through fragmentation.
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m/z Value Interpretation Fragmentation Pathway

130 [M]⁺˙ (Molecular Ion)
Confirms the molecular weight

of C₅H₃FOS.

129 [M-H]⁺
Loss of the acidic aldehyde

proton.

101 [M-CHO]⁺

Loss of the formyl radical, a

common pathway for

aldehydes.

85 [C₃HFS]⁺
Cleavage of the thiophene

ring.

Section 2: Synthesis and Purification
The regioselective synthesis of 2-Fluorothiophene-3-carbaldehyde requires a strategy that

precisely controls the position of formylation. While classical electrophilic formylation (e.g.,

Vilsmeier-Haack) of thiophenes typically favors the 2- or 5-position, a more robust method is

required for the less-activated 3-position.[12][13] The most effective approach is a Directed

ortho-Metalation (DoM), which leverages the fluorine atom to direct deprotonation to the

adjacent C-3 position.[2][14]

Synthetic Workflow: Directed ortho-Metalation
This protocol utilizes the fluorine atom as a Directed Metalation Group (DMG). A strong lithium

amide base, such as Lithium Diisopropylamide (LDA), complexes with the Lewis basic fluorine

atom, facilitating the regioselective abstraction of the C-3 proton. This generates a transient

aryllithium species that is then quenched with an electrophile, in this case, N,N-

Dimethylformamide (DMF), to install the aldehyde.
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Step 1: Directed ortho-Metalation Step 2: Electrophilic Quench (Formylation)

2-Fluorothiophene

LDA or s-BuLi
THF, -78 °C

3-Lithio-2-fluorothiophene
(in situ)

 Deprotonation

1. DMF, -78 °C
2. Aqueous Workup (e.g., NH4Cl)

2-Fluorothiophene-3-carbaldehyde

 Formylation

Click to download full resolution via product page

Caption: Directed ortho-Metalation synthesis workflow.

Experimental Protocol: A Self-Validating System
This protocol is designed to be self-validating through careful monitoring and characterization.

Reactor Setup & Inert Atmosphere:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar,

thermometer, and nitrogen inlet, add anhydrous tetrahydrofuran (THF, 10 volumes).

Cool the flask to -78 °C using a dry ice/acetone bath. Causality: Low temperature is critical

to prevent side reactions and ensure the stability of the highly basic organolithium

intermediates.

Base Addition & Lithiation:

Slowly add n-butyllithium (1.05 eq.) to a solution of diisopropylamine (1.1 eq.) in THF at

-78 °C to generate LDA in situ.
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To this LDA solution, add a solution of 2-fluorothiophene (1.0 eq.) in anhydrous THF

dropwise, maintaining the internal temperature below -70 °C.

Stir the resulting mixture at -78 °C for 1-2 hours.

In-Process Control (IPC): A small aliquot can be quenched with D₂O. ¹H NMR analysis

should show the disappearance of the C-3 proton signal, validating successful and

regioselective lithiation.

Formylation (Electrophilic Quench):

Add anhydrous N,N-Dimethylformamide (DMF, 1.5 eq.) dropwise to the reaction mixture,

again keeping the temperature below -70 °C. Causality: DMF serves as a stable and

efficient source of the formyl group for the nucleophilic aryllithium species.

Allow the reaction to stir at -78 °C for 1 hour, then warm slowly to room temperature over 2

hours.

Workup and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

Purify the crude product via silica gel column chromatography (e.g., using a hexane/ethyl

acetate gradient) to yield the pure 2-Fluorothiophene-3-carbaldehyde.

Validation: Confirm product identity and purity using the spectroscopic methods detailed in

Section 1 (NMR, IR, MS).

Section 3: Chemical Reactivity and Derivatization
The synthetic utility of 2-Fluorothiophene-3-carbaldehyde stems from the reactivity of its

aldehyde group, which serves as a gateway to a vast array of chemical transformations crucial

for drug development. The electron-withdrawing nature of both the fluorine and aldehyde
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substituents deactivates the thiophene ring towards further electrophilic substitution, meaning

the chemistry is dominated by the aldehyde functionality.

Key Transformation Pathways
The aldehyde can be readily converted into other key functional groups, enabling the

construction of diverse molecular libraries.

Reductive Amination

Olefinations
Condensations

2-Fluorothiophene-3-carbaldehyde

R₂NH, NaBH(OAc)₃ Wittig Ylide (Ph₃P=CHR) Active Methylene Cmpd.
(e.g., Malononitrile) + Base

Secondary/Tertiary Amine Alkene Derivative Fused Heterocycles
(e.g., Thienopyridines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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